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Compound of Interest

Compound Name: 3-Methyl-1-hexyne

Cat. No.: B1595816 Get Quote

Essential Safety and Handling Guide for 3-Methyl-1-
hexyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-Methyl-1-hexyne,

ensuring laboratory personnel can operate with confidence and safety. Adherence to these

protocols is essential for minimizing risks associated with this chemical.

Hazard Identification and Classification
3-Methyl-1-hexyne is classified as a highly flammable liquid that poses significant physical and

environmental hazards.[1][2] Understanding these risks is the first step toward safe handling.

Hazard Category GHS Classification Signal Word & Pictogram

Physical Hazard

Flammable Liquid, Category 2

(H225: Highly flammable liquid

and vapour)

Danger 🔥

Environmental Hazard

Hazardous to the aquatic

environment, long-term

hazard, Category 3 (H412:

Harmful to aquatic life with

long lasting effects)

None
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Table 1: GHS Hazard Classification for 3-Methyl-1-hexyne.[1][2][3]

Chemical and Physical Properties
A summary of key quantitative data for 3-Methyl-1-hexyne is provided below. These properties

underscore the need for stringent safety measures, particularly its low flash point, which

indicates a high risk of ignition.

Property Value

Molecular Formula C₇H₁₂

Molecular Weight 96.17 g/mol [1][2]

Flash Point -15 °C (5.0 °F) - closed cup[3][4]

Boiling Point 85 °C[4]

Density 0.710 g/mL at 25 °C[4]

UN Number 1993[1][5]

Hazard Class 3 (Flammable Liquid)[1][5]

Packing Group II[1][5]

Table 2: Physical and Chemical Properties of 3-Methyl-1-hexyne.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial. The following sections provide

detailed, step-by-step guidance.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following equipment must

be worn when handling 3-Methyl-1-hexyne.[1]
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Protection Type Required Equipment Specifications & Rationale

Eye & Face Protection
Chemical safety goggles or

face shield

Protects against splashes and

vapors.[3][6]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Gloves must be inspected

before use and disposed of

properly after handling.[1][6]

Flame-retardant and antistatic

protective clothing

Provides protection against fire

hazards and prevents static

discharge, a potential ignition

source.[1]

Lab coat
Standard laboratory practice to

protect skin and clothing.[6]

Respiratory Protection
Required when

vapors/aerosols are generated

Use in a well-ventilated area,

preferably a chemical fume

hood.[5][6] If ventilation is

inadequate, a NIOSH-

approved respirator with a

suitable filter (e.g., type ABEK

EN14387) is necessary.[3] For

situations where a respirator is

the sole means of protection, a

full-face supplied-air respirator

is required.[1]

Table 3: Recommended Personal Protective Equipment (PPE).

Experimental Protocol: Step-by-Step Handling
Procedure
1. Preparation and Precautionary Measures:

Ventilation: Ensure work is conducted in a well-ventilated area, such as a certified chemical

fume hood.[5][6]
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Ignition Sources: Remove all sources of ignition, including heat, sparks, open flames, and

hot surfaces.[1][7] Employ "No Smoking" policies strictly.[5]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1][7] All tools

must be of a non-sparking design.[7]

Static Discharge: Ground and bond all containers and receiving equipment to prevent the

buildup of electrostatic charge.[1][5]

PPE: Don all required PPE as detailed in Table 3 before entering the work area.[6]

2. Handling and Use:

Container Management: Keep the chemical container tightly closed when not in use.[1][5]

Opened containers must be carefully resealed and stored upright to prevent leakage.[1]

Dispensing: When transferring the liquid, pour slowly and carefully to minimize splashing and

vapor generation.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in the laboratory.[6]

3. Accidental Release Measures:

Immediate Action: In case of a spill, immediately evacuate personnel from the area and

remove all ignition sources.[1]

Ventilation: Ensure the area is well-ventilated. Be aware that vapors can accumulate in low-

lying areas.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains, as it is harmful to aquatic life.[1]

Cleanup: For small spills, contain the spillage and collect it using an electrically protected

vacuum cleaner or by wet-brushing. Place the absorbed material into a suitable, labeled

container for disposal.[1]
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Disposal Plan: Step-by-Step Waste Management
1. Waste Collection:

Container: Use a designated, compatible, and properly labeled waste container.[8] The

container must be kept tightly sealed except when adding waste.[8]

Segregation: Do not mix 3-Methyl-1-hexyne waste with incompatible materials.[9]

2. Disposal Procedure:

Professional Disposal: All waste, including surplus material and contaminated items, must be

disposed of through a licensed professional waste disposal service.[1]

Incineration: The recommended disposal method is to burn the waste in a chemical

incinerator equipped with an afterburner and scrubber. Extra care must be taken during

ignition due to the material's high flammability.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]
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First Aid Procedures
In the event of exposure, immediate action is critical. The following table outlines the necessary

first aid measures.

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician immediately.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.[1][5]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes as a precaution. Remove contact

lenses if present and easy to do. Continue

rinsing.[1][10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth thoroughly with water and consult a

physician immediately.[1]

Table 4: Emergency First Aid Procedures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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